Cas no 62558-08-1 (1,2-Benzenedimethanol,4-fluoro-)

• Product Name: 1,2-Benzenedimethanol,4-fluoro-
• CAS No: 62558-08-1
• Molecular Formula: C₈H₉O₂F
• Molecular Weight: 156.15426
• MDL: MFCD01573178
• CID: 517809
• PubChem ID: 345390

1,2-Benzenedimethanol,4-fluoro- Properties

Names and Identifiers

• 1,2-Benzenedimethanol,4-fluoro-
• [4-fluoro-2-(hydroxymethyl)phenyl]methanol
• 1,2-BIS(HYDROXYMETHYL)-4-FLUOROBENZENE
• 1,2-Bishydroxymethyl-4-fluorobenzene
• 2-hydroxymethyl-5-fluoro-phenylmethanol
• 4-Fluoro-1,2-Benzenedimethanol
• 4-fluoro-2-(hydroxymethyl)benzyl alcohol
• 4-Fluorphthalylalkohol
• AC1L82O1
• CTK8J6964
• NSC403012
• PubChem2198
• SureCN3309883
• MFCD01573178
• CS-0380420
• DB-087605
• AB10273
• 62558-08-1
• DTXSID80323087
• (4-Fluoro-1,2-phenylene)dimethanol
• SB84189
• NSC-403012
• VLSOAXRVHARBEQ-UHFFFAOYSA-N
• BS-29031
• SCHEMBL3309883
• [5-fluoro-2-(hydroxymethyl)phenyl]methanol
• AKOS006279823

• MDL： MFCD01573178
• InChIKey： VLSOAXRVHARBEQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H9FO2/c9-8-2-1-6(4-10)7(3-8)5-11/h1-3,10-11H,4-5H2
• SMILES： C1=C(CO)C(=CC(=C1)F)CO

Computed Properties

• Exact Mass: 156.05867
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 156.05865769 g/mol
• Heavy Atom Count: 11
• Complexity: 119
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Topological Polar Surface Area: 40.5Ų
• Molecular Weight: 156.15

Experimental Properties

• LogP: 0.81030
• PSA: 40.46
• Refractive Index: 1.558
• Boiling Point: 288.6 °C at 760 mmHg
• Flash Point: 128.3 °C
• Density: 1.287